Cas no 131885-76-2 (Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-)
131885-76-2 structure
Product Name:Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-
CAS No:131885-76-2
MF:C8H7N5O2
MW:205.173480272293
CID:1229286
Update Time:2024-08-05
Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-
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- Inchi: 1S/C8H7N5O2/c9-7-3-6(12-5-10-4-11-12)1-2-8(7)13(14)15/h1-5H,9H2
- InChI Key: XBIVHNUPKRZXRK-UHFFFAOYSA-N
- SMILES: C1(N)=CC(N2C=NC=N2)=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 205.06011
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 484.8±55.0 °C(Predicted)
- PSA: 99.87
- pka: 1.08±0.12(Predicted)
Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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